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Compound of Interest

Compound Name: 9H-Xanthene-9-methanol

Cat. No.: B1351255 Get Quote

An In-depth Technical Guide to 9H-Xanthene-9-
methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9H-Xanthene-9-methanol, a
heterocyclic organic compound. The document details its chemical properties, a detailed

experimental protocol for its synthesis, and a review of the known biological activities of the

broader class of xanthene derivatives, providing context for its potential applications in drug

discovery and development.

Core Molecular Data
9H-Xanthene-9-methanol is a derivative of xanthene, a tricyclic compound containing a

central pyran ring flanked by two benzene rings. The presence of the hydroxyl group at the 9-

position makes it a key intermediate for further chemical modifications.
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Property Value Source

CAS Number 5490-92-6 [1]

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.24 g/mol [1]

IUPAC Name (9H-Xanthen-9-yl)methanol [1]

Synonyms 9-(Hydroxymethyl)xanthene [1]

Experimental Protocols
The most common and direct method for the synthesis of 9H-Xanthene-9-methanol is the

reduction of the corresponding ketone, 9H-xanthen-9-one. The following protocol is a

representative procedure based on the reduction of similar ketone structures using sodium

borohydride.

Synthesis of 9H-Xanthene-9-methanol via Reduction of 9H-Xanthen-9-one

Materials:

9H-Xanthen-9-one

Methanol (reagent grade)

Sodium borohydride (NaBH₄)

Deionized water

Diethyl ether or Ethyl acetate (for extraction)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Hydrochloric acid (1 M, for quenching)

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Magnetic stirrer and heating mantle
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Rotary evaporator

Thin-layer chromatography (TLC) plates (silica gel)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 9H-

xanthen-9-one in methanol.

Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride to the stirred

solution in small portions. The molar ratio of sodium borohydride to the ketone can be

optimized, but a common starting point is a 2 to 4-fold molar excess of the hydride.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC). The reaction is typically complete when the starting ketone spot is no longer visible.

Quenching: Once the reaction is complete, carefully quench the reaction by the slow,

dropwise addition of 1 M hydrochloric acid until the effervescence ceases.

Workup: Remove the methanol from the reaction mixture using a rotary evaporator. Add

deionized water to the residue and transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic

extracts.

Drying and Evaporation: Dry the combined organic layer over anhydrous sodium sulfate or

magnesium sulfate. Filter off the drying agent and concentrate the organic solution under

reduced pressure using a rotary evaporator to obtain the crude 9H-Xanthene-9-methanol.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent or by column chromatography on silica gel.

9H-Xanthen-9-one Reduction
(NaBH4, Methanol)

 9H-Xanthene-9-methanol 
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A generalized workflow for the synthesis of 9H-Xanthene-9-methanol.

Biological Activities and Signaling Pathways of
Xanthene Derivatives
While specific studies on the signaling pathways modulated by 9H-Xanthene-9-methanol are

limited, the broader class of xanthene derivatives has been extensively studied and shown to

possess a wide range of biological activities. These activities provide a basis for the potential

therapeutic applications of 9H-Xanthene-9-methanol and its derivatives.

General Biological Activities:

Antimicrobial Activity: Xanthene derivatives have demonstrated efficacy against various

bacterial and fungal strains.[2][3][4]

Anticancer Activity: Many xanthene-based compounds exhibit cytotoxic effects against

various cancer cell lines.[5][6] Their mechanisms of action often involve the induction of

apoptosis and inhibition of cell proliferation.

Anti-inflammatory Properties: Several xanthene derivatives have been shown to possess

anti-inflammatory effects, potentially through the inhibition of inflammatory mediators.[6][7][8]

Neuroprotective Effects: Certain xanthene derivatives have shown promise in models of

neurodegenerative diseases, suggesting a potential for neuroprotection.[9][10]

Potential Signaling Pathway Interactions:

Based on the activities of related xanthene compounds, 9H-Xanthene-9-methanol could

potentially interact with various cellular signaling pathways. For instance, the anti-inflammatory

effects of some natural xanthenes have been linked to the modulation of pathways involving

NF-κB and STAT3.[11] The anticancer properties of other derivatives may be due to their

impact on apoptotic signaling cascades.
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A conceptual diagram of potential xanthene derivative interactions with signaling pathways.

Applications in Drug Development and Proteomics
9H-Xanthene-9-methanol serves as a valuable scaffold in medicinal chemistry for the

synthesis of novel bioactive molecules. Its utility as a protecting group for amines and other

nucleophiles is also well-documented. In the field of proteomics, while direct applications are

not extensively reported, its derivatives could potentially be developed as chemical probes to

study protein-protein interactions or to identify novel drug targets.

Conclusion
9H-Xanthene-9-methanol is a versatile chemical entity with a straightforward synthetic route.

While its specific biological mechanisms are yet to be fully elucidated, the diverse and potent

activities of the broader xanthene class of compounds highlight its potential as a valuable

building block for the development of new therapeutic agents. Further research into the specific
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cellular targets and signaling pathways modulated by 9H-Xanthene-9-methanol is warranted

to fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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